N-ethyl-N-(3-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine

• IUPAC Name: N'-ethyl-N'-[(3-fluorophenyl)methyl]-N,N-dimethylethane-1,2-diamine
• InChI: InChI=1S/C13H21FN2/c1-4-16(9-8-15(2)3)11-12-6-5-7-13(14)10-12/h5-7,10H,4,8-9,11H2,1-3H3
• InChI Key: NRPFRYWAIPAMTP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN(C)C)CC1=CC(=CC=C1)F
• Molecular Formula: C13H21FN2
• Molecular Weight: 224.32 g/mol

Description

N-ethyl-N-(3-fluorobenzyl)-N',N'-dimethyl-1,2-ethanediamine, commonly known as FEB, is a chemical compound that has gained significant attention in scientific research due to its potential application in various fields. FEB is a tertiary amine that is used as a ligand in the synthesis of various metal complexes. The compound has been studied for its potential application in catalysis, drug delivery, and as a fluorescent probe.

Mechanism of Action

The mechanism of action of FEB is not fully understood, but it is believed to act as a bidentate ligand, coordinating with metal ions through its amine and nitrogen atoms. The resulting metal complexes exhibit unique catalytic and fluorescent properties, making them attractive for various applications.
Biochemical and Physiological Effects:
The biochemical and physiological effects of FEB have not been extensively studied. However, studies have shown that the compound is non-toxic and does not exhibit any significant adverse effects on biological systems. FEB has potential applications in drug delivery due to its ability to form stable complexes with metal ions, which could improve the bioavailability and efficacy of drugs.

Advantages and Limitations for Lab Experiments

The advantages of using FEB in lab experiments include its simple and efficient synthesis method, its non-toxic nature, and its potential application in various fields of science. However, the limitations of using FEB include its limited solubility in water and its potential sensitivity to air and moisture, which could affect its stability and reactivity.

Future Directions

There are several potential future directions for the research on FEB. One direction is the development of novel metal complexes for catalysis and organic transformations. Another direction is the investigation of FEB as a fluorescent probe for the detection of metal ions in biological systems. Additionally, the potential application of FEB in drug delivery and as a therapeutic agent could be explored further. Overall, the research on FEB has shown promising results, and further studies could lead to the development of new and innovative applications for this compound.

Synthesis Methods

The synthesis of FEB involves the reaction of 3-fluorobenzyl chloride with N-ethyl-N,N'-dimethyl-1,2-ethanediamine in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of FEB. The synthesis of FEB is a simple and efficient process, making it an attractive compound for research purposes.

Scientific Research Applications

FEB has been extensively studied for its potential application in various fields of science. The compound has been investigated for its use as a ligand in the synthesis of metal complexes, which has led to the development of novel catalysts for organic transformations. FEB has also been studied for its use as a fluorescent probe for the detection of metal ions, which has potential applications in biological imaging and sensing.